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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181 Get Quote

Despite its presence in the chemical profiles of various plants, a comprehensive review of

scientific literature reveals that Linalyl isobutyrate has not been identified as a pheromone for

any insect species to date. Its role in insect chemical communication is primarily understood in

the context of plant-insect interactions, where it acts as a component of essential oils that can

influence insect behavior, often exhibiting repellent or insecticidal properties rather than

functioning as a specific attractant or signaling molecule within a species.

Currently, there is a notable absence of dedicated research on the application of pure Linalyl
isobutyrate in insect pheromone studies. While it has been identified as a volatile organic

compound in the floral scents of some orchids and from plants like Solidago altissima, its

specific role in mediating insect behavior remains largely unexplored.

Limited Evidence as an Allomone
Existing research hints at Linalyl isobutyrate's potential as an allomone—a chemical

substance produced and released by one species that affects the behavior of another. For

instance, it is a constituent of essential oils from plants that have demonstrated insecticidal and

repellent effects against certain agricultural pests, such as the cowpea weevil (Callosobruchus

maculatus) and the green peach aphid (Myzus persicae). However, these studies have typically

evaluated the effects of the complete essential oil, making it difficult to attribute the observed

bioactivity solely to Linalyl isobutyrate.

A patent has been filed for the synthesis of Linalyl isobutyrate with potential applications as

an insect repellent, further suggesting its role as a deterrent rather than an attractant.
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Absence of Quantitative Data and Standardized
Protocols
A significant gap in the current body of knowledge is the lack of quantitative data detailing the

behavioral or electrophysiological responses of insects to isolated Linalyl isobutyrate. There

are no published dose-response studies, attraction or repellency assays, or

electroantennography (EAG) data that specifically focus on this compound. Consequently,

standardized experimental protocols for investigating the effects of Linalyl isobutyrate on

insect behavior are not available.

Conclusion
Based on the available scientific literature, Linalyl isobutyrate is not a recognized component

of any known insect pheromone system. Its primary significance in chemical ecology lies in its

contribution to the complex scent profiles of plants, where it may play a role in repelling

herbivores. The lack of specific research on its pheromonal activity, coupled with the absence

of quantitative data and established experimental protocols, precludes the development of

detailed application notes for its use in insect pheromone research at this time. Further

investigation is required to elucidate any potential semiochemical function of this compound in

insect communication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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